Cas no 175204-89-4 (Methyl 2,5-bis(trifluoroethoxy)benzoate)

• Product Name: Methyl 2,5-bis(trifluoroethoxy)benzoate
• CAS No: 175204-89-4
• MF: C₉H₇F₃O₄
• MW: 236.144693613052
• CID: 66001
• Update Time: 2025-05-23

Methyl 2,5-bis(trifluoroethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoroethoxy)benzoate
• 2-hydroxy-5-(trifluoromethoxy)Benzoic acid methyl ester
• Methyl 2,5-Bis(2',2',2'-trifluoroethoxy) benzoate
• METHYL 2,5-DI(TRIFLUOROETHOXY)BENZOATE
• Methyl 2,5-bis(trifluorothoxy)benzoate
• METHYL 2,5-DI(2,2,2-TRIFLUOROETHOXY)BENZOATE
• METHYL 2,5-BIS(2,2,2-TRIFLUOROETHOXY)BENZOATE
• methyl 2-hydroxy-5-(trifluoromethoxy)benzoate
• Methyl2,5-Bis(2,2,2-trifluoroethoxy)Benzoate95+%
• 3-methyl-2,5-bis(2,2,2-trifluoroethoxy)benzoate

• Inchi： 1S/C9H7F3O4/c1-15-8(14)6-4-5(2-3-7(6)13)16-9(10,11)12/h2-4,13H,1H3
• InChI Key： BBDLKMOBRCADAO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(OC(F)(F)F)=CC=C1O

Computed Properties

• Exact Mass: 332.0483
• Monoisotopic Mass: 332.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.421±0.06 g/cm3(Predicted)
• Melting Point: 40 °C
• Boiling Point: 240.9±35.0 °C(Predicted)
• PSA: 44.76
• Solubility: Not determined
• pka: 9.14±0.18(Predicted)

Methyl 2,5-bis(trifluoroethoxy)benzoate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,5-bis(trifluoroethoxy)benzoate

Methyl 2,5-bis(trifluoroethoxy)benzoate: A Comprehensive Overview

Methyl 2,5-bis(trifluoroethoxy)benzoate, also known by its CAS number CAS No. 175204-89-4, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with two trifluoroethoxy groups at the 2 and 5 positions. The presence of these trifluoroethoxy groups imparts distinctive electronic and steric properties to the molecule, making it highly versatile for a range of chemical reactions and industrial applications.

The synthesis of Methyl 2,5-bis(trifluoroethoxy)benzoate typically involves multi-step organic synthesis processes, often starting from benzene derivatives and incorporating trifluoroethoxy groups through nucleophilic aromatic substitution or other suitable methods. Recent advancements in catalytic systems and reaction conditions have enabled more efficient and environmentally friendly production methods for this compound. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the yield and purity of Methyl 2,5-bis(trifluoroethoxy)benzoate, making it more accessible for large-scale manufacturing.

In terms of physical properties, Methyl 2,5-bis(trifluoroethoxy)benzoate exhibits a high degree of thermal stability and excellent solubility in organic solvents. These properties make it an ideal candidate for use as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry where precise control over molecular structure is crucial. Additionally, the compound's electronic characteristics make it suitable for applications in optoelectronics and advanced materials research.

Recent studies have highlighted the potential of Methyl 2,5-bis(trifluoroethoxy)benzoate as a key intermediate in the development of novel herbicides and insecticides. Researchers have demonstrated that derivatives of this compound exhibit enhanced bioactivity compared to traditional agrochemicals, offering a promising avenue for sustainable pest control solutions. Furthermore, its role as a precursor in the synthesis of biologically active compounds has been extensively explored in medicinal chemistry, with several promising leads identified for anti-cancer and anti-inflammatory therapies.

The environmental impact of Methyl 2,5-bis(trifluoroethoxy)benzoate has also been a topic of recent research interest. Studies indicate that while the compound itself is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems if not properly managed. As such, there is growing emphasis on developing eco-friendly synthesis pathways and waste management strategies to minimize environmental footprint associated with its production and use.

In conclusion, Methyl 2,5-bis(trifluoroethoxy)benzoate (CAS No. 175204-89-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and versatile properties continue to drive innovation across multiple industries, from pharmaceuticals to agrochemicals. With ongoing research focusing on optimizing its synthesis and expanding its applications, this compound is poised to play an increasingly important role in addressing global challenges in health and sustainability.